Cas no 89139-49-1 (2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid)

• Product Name: 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid
• CAS No: 89139-49-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD15093837
• CID: 5242079
• PubChem ID: 14451761
• Update Time: 2025-05-22

2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-acetic acid, α-methyl-3-oxo-
• 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid

• MDL： MFCD15093837
• Inchi： 1S/C10H9NO3S/c1-6(10(13)14)11-9(12)7-4-2-3-5-8(7)15-11/h2-6H,1H3,(H,13,14)
• InChI Key： OMDISURAFHPIHS-UHFFFAOYSA-N
• SMILES： O=C1N(SC2C=CC=CC1=2)C(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid

Comprehensive Overview of 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid (CAS No. 89139-49-1)

2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid (CAS No. 89139-49-1) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a propanoic acid side chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of both 3-oxo and dihydro functional groups in its structure makes it a versatile intermediate for synthesizing derivatives with enhanced biological activity.

In recent years, the demand for heterocyclic compounds like 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for anti-inflammatory agents and antioxidants, aligning with the growing focus on sustainable and health-centric chemical solutions. The compound's CAS No. 89139-49-1 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

The synthesis of 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid typically involves multi-step reactions, including condensation and oxidation processes. Its benzothiazole moiety is known for contributing to electron-rich systems, which are critical in designing fluorescent probes and organic semiconductors. This aligns with the rising interest in green chemistry and bio-based materials, as industries seek alternatives to traditional petrochemical-derived compounds.

From an analytical perspective, CAS No. 89139-49-1 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise identification, which are essential for its application in sensitive fields like pharmaceutical formulations. The compound's stability under varying pH conditions also makes it a candidate for controlled-release drug delivery systems, a hot topic in personalized medicine.

Environmental and safety profiles of 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid are rigorously evaluated to meet global regulatory standards. Its biodegradability and low toxicity are often highlighted in life cycle assessments, resonating with the sustainability trends dominating the chemical industry. This focus on eco-friendly practices has led to increased patent filings and publications referencing CAS No. 89139-49-1, particularly in green synthesis methodologies.

In conclusion, 2-(3-oxo-2,3-dihydro-1,2-benzothiazol-2-yl)propanoic acid represents a compelling case study in the intersection of organic chemistry and applied science. Its structural uniqueness and functional adaptability position it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing biocompatible materials and therapeutic innovations.